Cas no 53545-94-1 (6-Chloro-2,2-dimethylhexanenitrile)

• Product Name: 6-Chloro-2,2-dimethylhexanenitrile
• CAS No: 53545-94-1
• MF: C₈H₁₄ClN
• MW: 159.656461238861
• CID: 383563
• PubChem ID: 264220
• Update Time: 2025-06-21

6-Chloro-2,2-dimethylhexanenitrile Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile,6-chloro-2,2-dimethyl-
• 6-chloro-2,2-dimethylhexanenitrile
• 2,2-Dimethyl-6-chlor-hexan-nitril
• 6-Chlor-2,2-dimethyl-capronitril
• Chlor-6-dimethyl-2,2-capronitril
• NSC99214
• DTXSID70968305
• AKOS006387775
• EN300-136624
• 53545-94-1
• SCHEMBL20943652
• NSC-99214
• 6-Chloro-2,2-dimethylhexanenitrile

• Inchi： 1S/C8H14ClN/c1-8(2,7-10)5-3-4-6-9/h3-6H2,1-2H3
• InChI Key： AZTKIEYLAXVQDQ-UHFFFAOYSA-N
• SMILES： ClCCCCC(C#N)(C)C

Computed Properties

• Exact Mass: 159.08100
• Monoisotopic Mass: 159.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.965
• Boiling Point: 245.5°Cat760mmHg
• Flash Point: 83.3°C
• Refractive Index: 1.442
• PSA: 23.79000
• LogP: 2.94528

Additional information on 6-Chloro-2,2-dimethylhexanenitrile

6-Chloro-2,2-dimethylhexanenitrile (CAS No. 53545-94-1): An Overview of Its Properties and Applications

6-Chloro-2,2-dimethylhexanenitrile (CAS No. 53545-94-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its chlorine atom and nitrile group, which contribute to its reactivity and functional versatility.

The molecular formula of 6-Chloro-2,2-dimethylhexanenitrile is C₉H₁₅ClN, and its molecular weight is approximately 178.67 g/mol. The presence of the chlorine atom and the nitrile group imparts specific chemical properties that make it an attractive intermediate in synthetic chemistry. The nitrile group, in particular, can be readily converted into other functional groups such as carboxylic acids, amides, and amines through various chemical transformations.

In the realm of pharmaceutical research, 6-Chloro-2,2-dimethylhexanenitrile has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of antiviral agents with potent activity against influenza viruses. The chlorine atom and the nitrile group were found to play crucial roles in enhancing the antiviral efficacy and selectivity of the final compounds.

Beyond pharmaceuticals, 6-Chloro-2,2-dimethylhexanenitrile has also found applications in agrochemicals. Its ability to undergo selective chemical transformations makes it a valuable starting material for the synthesis of pesticides and herbicides. A recent publication in the Pest Management Science journal highlighted the use of this compound in the development of a new class of herbicides with improved environmental profiles and reduced toxicity to non-target organisms.

In materials science, the unique properties of 6-Chloro-2,2-dimethylhexanenitrile have led to its exploration as a monomer for polymer synthesis. The presence of the nitrile group can enhance the mechanical properties and thermal stability of polymers derived from this compound. A study published in the Macromolecules journal demonstrated the synthesis of high-performance polymers using 6-Chloro-2,2-dimethylhexanenitrile-based monomers, which exhibited excellent tensile strength and thermal resistance.

The synthetic accessibility of 6-Chloro-2,2-dimethylhexanenitrile is another factor contributing to its widespread use. It can be synthesized through various routes, including alkylation reactions and nitrile formation processes. One common method involves the alkylation of a suitable nitrile precursor followed by chlorination to introduce the chlorine atom at the desired position. This synthetic flexibility allows researchers to tailor the compound's properties for specific applications.

Safety considerations are paramount when handling 6-Chloro-2,2-dimethylhexanenitrile. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to avoid exposure to heat or moisture.

In conclusion, 6-Chloro-2,2-dimethylhexanenitrile (CAS No. 53545-94-1) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical properties make it an invaluable intermediate in synthetic chemistry, contributing to advancements in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.